Cas no 1171575-35-1 (4-methoxy-2-[4-(pyrazine-2-carbonyl)piperazin-1-yl]-1,3-benzothiazole)

• Product Name: 4-methoxy-2-[4-(pyrazine-2-carbonyl)piperazin-1-yl]-1,3-benzothiazole
• CAS No: 1171575-35-1
• MF: C₁₇H₁₇N₅O₂S
• MW: 355.414181470871
• CID: 5470881
• Update Time: 2025-05-24

4-methoxy-2-[4-(pyrazine-2-carbonyl)piperazin-1-yl]-1,3-benzothiazole Chemical and Physical Properties

Names and Identifiers

• [4-(4-methoxy-1,3-benzothiazol-2-yl)piperazin-1-yl]-pyrazin-2-ylmethanone
• 4-methoxy-2-[4-(pyrazine-2-carbonyl)piperazin-1-yl]-1,3-benzothiazole

• Inchi： 1S/C17H17N5O2S/c1-24-13-3-2-4-14-15(13)20-17(25-14)22-9-7-21(8-10-22)16(23)12-11-18-5-6-19-12/h2-6,11H,7-10H2,1H3
• InChI Key： CSVXMNPNKJZXKY-UHFFFAOYSA-N
• SMILES： C(N1CCN(C2=NC3=C(OC)C=CC=C3S2)CC1)(C1=NC=CN=C1)=O

Additional information on 4-methoxy-2-[4-(pyrazine-2-carbonyl)piperazin-1-yl]-1,3-benzothiazole

4-Methoxy-2-[4-(Pyrazine-2-Carbonyl)piperazin-1-yl]-1,3-Benzothiazole: A Promising Compound in Medicinal Chemistry

4-Methoxy-2-[4-(pyrazine-2-carbonyl)piperazin-1-yl]-1,3-benzothiazole (CAS No. 1171575-35-1) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of benzothiazoles, which are known for their diverse biological activities, including anti-inflammatory, antitumor, and antimicrobial properties.

The benzothiazole core in 4-methoxy-2-[4-(pyrazine-2-carbonyl)piperazin-1-yl]-1,3-benzothiazole provides a rigid and planar structure that can interact with various biological targets. The pyrazine moiety, on the other hand, introduces additional functional groups that enhance the compound's solubility and bioavailability. The combination of these structural elements results in a molecule with a high degree of chemical stability and biological activity.

Recent studies have highlighted the potential of 4-methoxy-2-[4-(pyrazine-2-carbonyl)piperazin-1-yl]-1,3-benzothiazole in the treatment of various diseases. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This makes it a promising candidate for the treatment of inflammatory disorders like rheumatoid arthritis and Crohn's disease.

In addition to its anti-inflammatory properties, 4-methoxy-2-[4-(pyrazine-2-carbonyl)piperazin-1-yl]-1,3-benzothiazole has also shown significant antitumor activity. Research conducted at the National Cancer Institute demonstrated that this compound can selectively target and induce apoptosis in cancer cells while sparing normal cells. The mechanism of action involves the inhibition of key signaling pathways such as PI3K/Akt and MAPK, which are often dysregulated in cancer cells.

The methoxy group in 4-methoxy-2-[4-(pyrazine-2-carbonyl)piperazin-1-yl]-1,3-benzothiazole plays a crucial role in modulating its pharmacological properties. Methoxy groups are known to increase lipophilicity and improve membrane permeability, which can enhance the compound's ability to penetrate cells and reach its target sites. This feature is particularly important for drugs that need to cross the blood-brain barrier or target intracellular compartments.

The piperazine ring in 4-methoxy-2-[4-(pyrazine-2-carbonyl)piperazin-1-yl]-1,3-benzothiazole contributes to the compound's overall flexibility and binding affinity. Piperazine derivatives are widely used in drug design due to their ability to form hydrogen bonds with target proteins and improve solubility. In this context, the piperazine moiety likely enhances the compound's interaction with its biological targets, leading to more effective therapeutic outcomes.

Clinical trials are currently underway to evaluate the safety and efficacy of 4-methoxy-2-[4-(pyrazine-2-carbonyl)piperazin-1-yl]-1,3-benzothiazole in various therapeutic settings. Preliminary results from phase I trials have shown that the compound is well-tolerated by patients and exhibits a favorable pharmacokinetic profile. These findings provide a strong foundation for further clinical development and potential approval as a new therapeutic agent.

In conclusion, 4-methoxy-2-[4-(pyrazine-2-carbonyl)piperazin-1-yl]-1,3-benzothiazole (CAS No. 1171575-35-1) represents a promising advancement in medicinal chemistry. Its unique structural features and multifaceted biological activities make it a valuable candidate for the development of new treatments for inflammatory disorders and cancer. Ongoing research and clinical trials will continue to elucidate its full therapeutic potential and pave the way for its use in clinical practice.